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Compound of Interest

Compound Name: SU-4942

Cat. No.: B15572885 Get Quote

Abstract
SU-4942, with the chemical name 3-(4-Bromobenzylidene)-1,3-dihydroindol-2-one, is a small

molecule inhibitor targeting tyrosine kinase signaling pathways. It has demonstrated potential

as an antineoplastic agent by modulating key cellular processes such as cell proliferation,

survival, and angiogenesis. This technical guide provides a comprehensive overview of the

chemical structure, properties, and biological activities of SU-4942. It includes detailed, albeit

illustrative, experimental protocols for its synthesis and biological evaluation, and presents

hypothetical quantitative data to serve as a practical reference for researchers in the fields of

oncology and drug discovery.

Chemical Structure and Properties
SU-4942 is an indolin-2-one derivative characterized by a bromobenzylidene moiety at the 3-

position. This structural motif is common among synthetic tyrosine kinase inhibitors.

Table 1: Physicochemical Properties of SU-4942
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Property Value Reference

IUPAC Name
3-(4-Bromobenzylidene)-1,3-

dihydroindol-2-one
[1]

Synonyms SU 4942, SU4942 [1]

CAS Number 76086-99-2 [1]

Chemical Formula C₁₅H₁₀BrNO [1]

Molecular Weight 300.16 g/mol [1]

Appearance Yellow solid powder [1]

Purity >98% (typical) [1]

Solubility Soluble in DMSO N/A

Storage
Store at -20°C for long-term

storage.
[1]

Mechanism of Action and Signaling Pathway
SU-4942 functions as a modulator of tyrosine kinase signaling. It is known to inhibit the

aberrant phosphorylation of both receptor and non-receptor tyrosine kinases.[1] This inhibitory

action disrupts downstream signaling cascades, primarily the MAPK/ERK and PI3K/AKT

pathways, which are crucial for tumor cell proliferation, survival, and angiogenesis.[1] By

blocking these pathways, SU-4942 can induce apoptosis and suppress tumor growth.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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